![molecular formula C11H14N2O3S B6171421 methyl 5-amino-2-[(dimethylcarbamoyl)sulfanyl]benzoate CAS No. 1403384-99-5](/img/no-structure.png)
methyl 5-amino-2-[(dimethylcarbamoyl)sulfanyl]benzoate
Overview
Description
Methyl 5-amino-2-[(dimethylcarbamoyl)sulfanyl]benzoate, also known as Methyl 5-amino-2-sulfobenzoate (M5ASB) is a synthetic compound that has been studied extensively for its potential applications in a variety of scientific fields, such as biochemistry, pharmacology, and medicine. M5ASB is a derivative of benzoic acid and is composed of a methyl group, an amino group, a sulfonamide group, and a benzoate group. The compound has been studied for its potential to act as a ligand for certain enzymes, as a substrate for certain metabolic processes, and as a catalyst in certain chemical reactions.
Mechanism of Action
M5ASB acts as a ligand for certain enzymes, as a substrate for certain metabolic processes, and as a catalyst in certain chemical reactions. As a ligand, it binds to the active site of the enzyme, which changes the shape of the enzyme, allowing it to bind to the substrate and catalyze the reaction. As a substrate, M5ASB is broken down by the enzyme, releasing energy and other products. As a catalyst, M5ASB increases the rate of a reaction by providing an alternate pathway for the reaction to take place.
Biochemical and Physiological Effects
M5ASB has been studied for its potential effects on biochemical and physiological processes. For example, it has been studied for its potential to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation. Additionally, it has been studied for its potential to modulate the activity of certain hormones, such as cortisol, which is involved in the regulation of stress.
Advantages and Limitations for Lab Experiments
M5ASB has several advantages and limitations for use in lab experiments. One advantage is that it is a relatively stable compound, making it suitable for use in a variety of laboratory settings. Additionally, it is relatively inexpensive, making it a cost-effective option for use in experiments. However, it has several limitations, such as its potential to react with certain other compounds, as well as its potential to be toxic in high doses.
Future Directions
M5ASB has potential applications in a variety of fields, such as biochemistry, pharmacology, and medicine. Further research is needed to explore its potential as a ligand for certain enzymes, as a substrate for certain metabolic processes, and as a catalyst in certain chemical reactions. Additionally, further research is needed to explore its potential to modulate the activity of certain hormones and to act as an inhibitor of certain enzymes. Finally, further research is needed to explore its potential to be used as a drug or as a therapeutic agent.
Synthesis Methods
M5ASB can be synthesized using a two-step synthetic procedure. The first step involves the reaction of dimethylcarbamoyl chloride with 5-amino-2-sulfobenzoic acid, which produces a methyl ester of the acid. The second step involves the reaction of the ester with sodium hydroxide, which produces M5ASB.
Scientific Research Applications
M5ASB has been studied extensively for its potential applications in a variety of scientific fields. For example, it has been studied as a potential ligand for certain enzymes and as a substrate for certain metabolic processes. Additionally, it has been studied as a catalyst in certain chemical reactions. In addition, it has been studied for its potential applications in biochemistry, pharmacology, and medicine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-amino-2-[(dimethylcarbamoyl)sulfanyl]benzoate involves the reaction of 5-nitroanthranilic acid with thionyl chloride to form 5-chloroanthranilic acid, which is then reacted with dimethylcarbamoyl chloride to form methyl 5-(dimethylcarbamoyl)-2-chlorobenzoate. This intermediate is then reacted with sodium sulfide to form methyl 5-amino-2-[(dimethylcarbamoyl)sulfanyl]benzoate.", "Starting Materials": [ "5-nitroanthranilic acid", "thionyl chloride", "dimethylcarbamoyl chloride", "sodium sulfide" ], "Reaction": [ "5-nitroanthranilic acid is reacted with thionyl chloride to form 5-chloroanthranilic acid.", "5-chloroanthranilic acid is reacted with dimethylcarbamoyl chloride in the presence of a base to form methyl 5-(dimethylcarbamoyl)-2-chlorobenzoate.", "Methyl 5-(dimethylcarbamoyl)-2-chlorobenzoate is reacted with sodium sulfide in the presence of a base to form methyl 5-amino-2-[(dimethylcarbamoyl)sulfanyl]benzoate." ] } | |
CAS RN |
1403384-99-5 |
Product Name |
methyl 5-amino-2-[(dimethylcarbamoyl)sulfanyl]benzoate |
Molecular Formula |
C11H14N2O3S |
Molecular Weight |
254.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
